molecular formula C10H16O4 B8533944 8-Ethyl-1,4-dioxaspiro[4,4]nonane-7-carboxylic acid

8-Ethyl-1,4-dioxaspiro[4,4]nonane-7-carboxylic acid

Cat. No.: B8533944
M. Wt: 200.23 g/mol
InChI Key: HOOLPCFAINNRDE-UHFFFAOYSA-N
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Description

8-Ethyl-1,4-dioxaspiro[4,4]nonane-7-carboxylic acid is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16O4

Molecular Weight

200.23 g/mol

IUPAC Name

7-ethyl-1,4-dioxaspiro[4.4]nonane-8-carboxylic acid

InChI

InChI=1S/C10H16O4/c1-2-7-5-10(13-3-4-14-10)6-8(7)9(11)12/h7-8H,2-6H2,1H3,(H,11,12)

InChI Key

HOOLPCFAINNRDE-UHFFFAOYSA-N

Canonical SMILES

CCC1CC2(CC1C(=O)O)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A round bottom flask was charged with ethyl 8-ethyl-1,4-dioxaspiro[4.4]nonane-7-carboxylate (0.32 g, 1.4 mmol) and aqueous sodium hydroxide (1 N, 14.0 mL, 14.0 mmol). The solution was stirred overnight at rt. To the solution was added DCM (30 mL) followed by the addition of 20% aqueous citric acid (about 20 mL) to reach pH of about 2. The layers were separated and the aqueous solution was extracted with DCM (2×30 mL) and DCM/EtOAc (1:1, 30 mL). The combined extracts were dried over anhydrous MgSO4, filtered, and concd under reduced pressure to give 8-ethyl-1,4-dioxaspiro[4.4]nonane-7-carboxylic acid as a clear, colorless oil (0.27 g, 96%): LC/MS (Table 1, Method c) Rt=1.20 min; MS m/z: 201 (M+H)+.
Name
ethyl 8-ethyl-1,4-dioxaspiro[4.4]nonane-7-carboxylate
Quantity
0.32 g
Type
reactant
Reaction Step One
Quantity
14 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Three
Name
Yield
96%

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